Cas no 2228926-30-3 (3-(2-amino-1,1-difluoropropan-2-yl)-2-bromophenol)

• Product Name: 3-(2-amino-1,1-difluoropropan-2-yl)-2-bromophenol
• CAS No: 2228926-30-3
• MF: C₉H₁₀BrF₂NO
• MW: 266.082608699799
• CID: 6547627
• PubChem ID: 165655981
• Update Time: 2025-06-12

3-(2-amino-1,1-difluoropropan-2-yl)-2-bromophenol Chemical and Physical Properties

Names and Identifiers

• 3-(2-amino-1,1-difluoropropan-2-yl)-2-bromophenol
• 2228926-30-3
• EN300-1951057

• Inchi： 1S/C9H10BrF2NO/c1-9(13,8(11)12)5-3-2-4-6(14)7(5)10/h2-4,8,14H,13H2,1H3
• InChI Key： BCIIRLSCCMHXMR-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(C)(C(F)F)N)O

Computed Properties

• Exact Mass: 264.99138g/mol
• Monoisotopic Mass: 264.99138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-(2-amino-1,1-difluoropropan-2-yl)-2-bromophenol

Introduction to 3-(2-amino-1,1-difluoropropan-2-yl)-2-bromophenol (CAS No. 2228926-30-3)

3-(2-amino-1,1-difluoropropan-2-yl)-2-bromophenol, identified by its CAS number 2228926-30-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both amino and bromine substituents, which make it a versatile intermediate in the synthesis of more complex pharmacologically active agents. The unique structural features of this compound, particularly the 1,1-difluoropropan-2-yl side chain and the bromophenol core, contribute to its potential utility in the development of novel therapeutic entities.

The bromophenol moiety is a well-known pharmacophore in medicinal chemistry, often employed in the design of antimicrobial, anti-inflammatory, and anticancer agents. The presence of a bromine atom at the para position relative to the hydroxyl group enhances the electrophilicity of the aromatic ring, facilitating further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This makes 3-(2-amino-1,1-difluoropropan-2-yl)-2-bromophenol a valuable building block for constructing more intricate molecular architectures.

The 1,1-difluoropropan-2-yl group introduces fluorine atoms into the molecule, which are known to modulate metabolic stability, lipophilicity, and binding affinity at biological targets. Fluorinated compounds often exhibit improved pharmacokinetic properties, including enhanced bioavailability and prolonged half-life. In recent years, there has been a surge in research focused on fluorinated analogs due to their demonstrated efficacy in drug development. The combination of an amino group and a difluorinated side chain in 3-(2-amino-1,1-difluoropropan-2-yl)-2-bromophenol suggests potential applications in modulating enzyme activity and receptor binding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have indicated that molecules containing both amino and bromine substituents can interact with various biological pathways, making them promising candidates for therapeutic intervention. For instance, computational simulations have suggested that 3-(2-amino-1,1-difluoropropan-2-yl)-2-bromophenol may exhibit inhibitory effects on certain kinases and transcription factors implicated in cancer progression.

In vitro studies have begun to explore the potential of this compound as a scaffold for drug discovery. Initial experiments have shown that derivatives of 3-(2-amino-1,1-difluoropropan-2-yl)-2-bromophenol can modulate inflammatory pathways by interacting with key signaling molecules such as NF-κB. The amino group provides a site for hydrogen bonding interactions with biological targets, while the bromine atom facilitates further derivatization through transition-metal-catalyzed reactions. These features make it an attractive candidate for further exploration in medicinal chemistry.

The synthesis of 3-(2-amino-1,1-difluoropropan-2-yl)-2-bromophenol involves multi-step organic transformations that require precise control over reaction conditions. The introduction of fluorine atoms into the side chain necessitates specialized synthetic methodologies to ensure high yield and purity. Advances in fluorination techniques have made it possible to incorporate fluorine atoms into complex molecular frameworks with greater ease than previously thought. This has opened up new avenues for the development of fluorinated pharmaceuticals.

The role of bromophenols as intermediates in drug synthesis cannot be overstated. They serve as critical precursors for a wide range of biologically active compounds. The ability to functionalize the aromatic ring at multiple positions allows for the creation of diverse chemical libraries for high-throughput screening. 3-(2-amino-1,1-difluoropropan-2-yl)-2-bromophenol, with its unique structural features, is poised to play a significant role in this endeavor.

As research continues to uncover new therapeutic targets and mechanisms of action, compounds like 3-(2-amino-1,1-difluoropropan-2-yl)-2-bromophenol will undoubtedly find applications beyond their current scope. The integration of synthetic organic chemistry with computational biology has accelerated the pace at which novel drug candidates are identified and validated. This synergy between experimental and computational approaches holds great promise for addressing unmet medical needs.

In conclusion,3-(2-amino-1,1-difluoropropan-2-yl)-2-bromophenol (CAS No. 2228926-30) represents a fascinating compound with potential applications across multiple domains of pharmaceutical research. Its unique structural attributes make it a valuable intermediate for synthesizing novel bioactive molecules. As our understanding of biological systems continues to evolve,3-(2-amino-1,1-difluoropropan - ilyl) - 22 - bromophenol* is likely to remain at forefrontof drug discovery efforts aimed at developing next-generation therapeutics.